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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d13

Cat. No.: B15354969

Essential Safety and Handling Guide for 3,3-
Dimethyl-2-butanol-d13

This guide provides crucial safety and logistical information for the handling and disposal of
3,3-Dimethyl-2-butanol-d13 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling 3,3-Dimethyl-2-butanol-d13, it is imperative to use the following personal
protective equipment to minimize exposure and ensure safety.
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PPE Category Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2]

Wear appropriate protective gloves and clothing
i . to prevent skin exposure.[1][2] Flame retardant
Skin Protection o ) o
antistatic protective clothing is also

recommended.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88 or
European Standard EN 149 should be followed.
Respiratory Protection [1][2] Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls and Ventilation:
Work in a well-ventilated area.[2][3]
Facilities should be equipped with an eyewash facility and a safety shower.[3]

Use adequate general or local explosion-proof ventilation to maintain airborne levels at
acceptable limits.[3]

. Grounding and Prevention of Static Discharge:
Ground and bond containers when transferring material to prevent static discharge.[2][3]

Use spark-proof tools and explosion-proof equipment.[1][2][3]
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Take precautionary measures against static discharges.[1][3]
. General Handling Practices:

Wash hands and any exposed skin thoroughly after handling.[3][4]

Avoid contact with eyes, skin, and clothing.[2][3]

Do not ingest or inhale the substance.[2][3]

Keep the container tightly closed when not in use.[1][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][3][5]
. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][5]

Store away from incompatible substances such as strong oxidizing agents and strong acids.

[3]14]

The designated storage area should be a flammables-area.[2][3]

Spill and Emergency Procedures

1

N

. Spill Cleanup:
Clean up spills immediately, observing all safety precautions.[2][3]
Remove all sources of ignition and use spark-proof tools.[1][2][3]
Ensure adequate ventilation.[2][3]

Absorb the spill with an inert, non-combustible material (e.g., Chemizorb®, dry sand) and
place it in a suitable, closed container for disposal.[1]

. First Aid:
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e If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[4]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[4]

« |If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.

3. Fire Fighting:

e In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Wear a self-contained breathing apparatus and full protective gear.[1]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[3] Adhere to all federal, state, and local hazardous waste regulations for complete and
accurate classification and disposal.[3] Dispose of the contents and container to an approved
waste disposal plant.[1][4] Do not mix with other waste and leave chemicals in their original
containers.

Workflow for Safe Handling of 3,3-Dimethyl-2-
butanol-d13
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Caption: Workflow for the safe handling of 3,3-Dimethyl-2-butanol-d13.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15354969?utm_src=pdf-body-img
https://www.benchchem.com/product/b15354969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15354969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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